6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one

• IUPAC Name: 4-[1-(4-thiophen-2-ylbutanoyl)piperidin-4-yl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H21N3O2S/c21-16-11-15(18-12-19-16)13-6-8-20(9-7-13)17(22)5-1-3-14-4-2-10-23-14/h2,4,10-13H,1,3,5-9H2,(H,18,19,21)
• InChI Key: JHEMPGGTXCZUJP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC(=O)NC=N2)C(=O)CCCC3=CC=CS3
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one, also known as TBP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. TBP belongs to the class of piperidine derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one involves the modulation of the GABAergic and glutamatergic neurotransmitter systems. 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one acts as a positive allosteric modulator of GABA-A receptors, leading to an increase in inhibitory neurotransmission. Additionally, 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one has been found to inhibit the reuptake of serotonin and norepinephrine, leading to an increase in their synaptic concentrations.
Biochemical and Physiological Effects:
6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one has been found to exhibit a wide range of biochemical and physiological effects. 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one has been shown to reduce the activity of acetylcholinesterase, leading to an increase in the levels of acetylcholine in the brain. Additionally, 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the survival and growth of neurons.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one is its high potency and selectivity for its target receptors. Additionally, 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one exhibits a long duration of action, making it a suitable candidate for the development of sustained-release formulations. However, one of the limitations of 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one is its poor solubility in water, which can limit its bioavailability and efficacy.

Future Directions

There are several potential future directions for the research on 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one. One area of interest is the development of novel formulations of 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one that can enhance its bioavailability and efficacy. Additionally, further research is needed to fully understand the mechanism of action of 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one and its potential therapeutic applications in the treatment of neurological disorders. Finally, the development of new analogs of 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one with improved pharmacological properties is an area of active research.

Scientific Research Applications

Scientific research has shown that 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one exhibits potent anticonvulsant, anxiolytic, and antidepressant properties. 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one has been found to be effective in the treatment of epilepsy and anxiety disorders. Additionally, 6-{1-[4-(2-thienyl)butanoyl]piperidin-4-yl}pyrimidin-4(3H)-one has been shown to possess neuroprotective properties, offering potential therapeutic benefits in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.